Cas no 61479-44-5 (Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-6-yl)oxy]-)

• Product Name: Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-6-yl)oxy]-
• CAS No: 61479-44-5
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 477855
• PubChem ID: 71395453
• Update Time: 2025-04-19

Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-6-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-6-yl)oxy]-
• 3-[(4-oxo-2,3-dihydrochromen-6-yl)oxy]propanoic acid
• 3-[(4-Oxo-3,4-dihydro-2H-1-benzopyran-6-yl)oxy]propanoic acid
• 61479-44-5
• DTXSID30817067

• Inchi： 1S/C12H12O5/c13-10-3-5-17-11-2-1-8(7-9(10)11)16-6-4-12(14)15/h1-2,7H,3-6H2,(H,14,15)
• InChI Key： NNFIJPRRDZZORF-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C=CC1=2)OCCC(=O)O)=O

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83